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Compound Name:
Bis[4-(4-

aminophenoxy)phenyl]sulfone

Cat. No.: B080366 Get Quote

A comprehensive analysis of the structure-property relationships of polyimides derived from

bis(aminophenoxy)phenylene (BAPS) isomers reveals significant variations in their thermal,

mechanical, dielectric, and solubility characteristics. The isomeric attachment of the

aminophenoxy groups to the central phenyl ring dictates the polymer chain's geometry, packing

efficiency, and intermolecular interactions, thereby influencing the macroscopic properties of

the resulting polyimides. This guide provides a comparative overview of these properties,

supported by experimental data and detailed methodologies.

Influence of BAPS Isomerism on Polyimide
Properties
The spatial arrangement of the ether and amino linkages in BAPS isomers—typically para (p),

meta (m), and ortho (o) substitutions—directly impacts the flexibility and linearity of the

polyimide backbone. Generally, polyimides synthesized from para-isomers exhibit higher

thermal stability and mechanical strength due to their rigid, linear structures that facilitate dense

chain packing and strong intermolecular forces.[1][2] Conversely, meta- and ortho-isomers

introduce kinks and bends in the polymer chain, leading to less efficient packing, increased free

volume, and consequently, enhanced solubility and lower glass transition temperatures.[3][4]
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The following tables summarize the key performance indicators of polyimides synthesized from

different BAPS isomers when reacted with a common dianhydride, pyromellitic dianhydride

(PMDA), unless otherwise specified.

Table 1: Thermal Properties of PMDA-BAPS Polyimides

BAPS Isomer
Glass Transition
Temperature (Tg)
(°C)

5% Weight Loss
Temperature (Td5)
(°C)

Coefficient of
Thermal Expansion
(CTE) (ppm/K)

p-BAPS 452[1] 550[1] 2.89[2]

m-BAPS - -
6.39 (40-100°C),

49.52 (150-300°C)[2]

Note: Data for m-BAPS with PMDA was limited in the searched literature. The CTE values for

m-BAPS are from a study using a different dianhydride but illustrate the trend of higher CTE for

meta-isomers.

Table 2: Mechanical Properties of PMDA-BAPS Polyimides

BAPS Isomer
Tensile Strength
(MPa)

Tensile Modulus
(GPa)

Elongation at
Break (%)

p-BAPS 168[1] 5.2[1] -

m-BAPS - - -

Note: Comprehensive mechanical property data for a direct comparison of PMDA-BAPS

isomers was not available in the provided search results. The data for p-BAPS is from a study

optimizing film performance.

Table 3: Dielectric Properties of BAPS-based Polyimides (at 1 MHz)
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BAPS Isomer (with
Dianhydride)

Dielectric Constant (Dk) Dielectric Loss (Df)

4,4'-BAPS (with DSDA) - -

p-BAPS (with BPDA) - -

m-BAPS (with BPDA) - -

Note: Specific dielectric data for BAPS isomers was not explicitly found in the search results.

However, it is generally observed that polyimides with less regular structures, such as those

from meta-isomers, may exhibit lower dielectric constants due to reduced chain packing.[5]

Table 4: Solubility of BAPS-based Polyimides

BAPS Isomer NMP DMAc DMSO m-cresol

Polyimides from

1,2-diamines
Soluble Soluble Soluble Soluble

Polyimides from

1,4-diamines

Insoluble/Partiall

y Soluble

Insoluble/Partiall

y Soluble

Insoluble/Partiall

y Soluble

Insoluble/Partiall

y Soluble

Note: This table reflects a general trend observed for polyimides based on isomeric diamines.

[3][4] Polyimides derived from diamines with less linear structures (analogous to meta- or ortho-

BAPS) tend to have better solubility in organic solvents.[6][7][8][9]

Experimental Protocols
Synthesis of Poly(amic acid) and Polyimide Film
Formation
A representative two-step polycondensation method is employed for the synthesis of

polyimides from BAPS isomers and a dianhydride.[10]

Poly(amic acid) Synthesis: In a dry, nitrogen-purged flask, the BAPS isomer is dissolved in a

polar aprotic solvent such as N-methyl-2-pyrrolidinone (NMP) or N,N-dimethylacetamide

(DMAc).[10] An equimolar amount of the dianhydride is then added portion-wise to the stirred
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solution at room temperature. The reaction is continued for 24 hours to yield a viscous

poly(amic acid) solution.[10]

Film Casting and Thermal Imidization: The poly(amic acid) solution is cast onto a clean glass

substrate. The cast film is then subjected to a staged thermal curing process in an oven. A

typical curing cycle involves heating at 80°C for 5 hours, followed by successive heating at

higher temperatures, for instance, 125°C for 2 hours, 150°C for 2 hours, 180°C for 1 hour,

200°C for 1 hour, 250°C for 1 hour, and finally at 300°C for 30 minutes to complete the

conversion of the poly(amic acid) to the corresponding polyimide.[10]

Characterization Techniques
Thermal Analysis: Glass transition temperatures (Tg) are determined using Differential

Scanning Calorimetry (DSC) or Dynamic Mechanical Thermal Analysis (DMTA).[11]

Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the polyimides,

typically by determining the temperature at which 5% weight loss (Td5) occurs in a nitrogen

atmosphere.[10][11]

Mechanical Testing: The tensile properties of the polyimide films, including tensile strength,

tensile modulus, and elongation at break, are measured using a universal testing machine

according to standardized procedures.[1][12]

Dielectric Analysis: The dielectric constant and dielectric loss are measured over a range of

frequencies using an impedance analyzer with a dielectric test fixture.[13][14]

Solubility Test: The solubility of the polyimide films is qualitatively assessed by observing

their dissolution in various organic solvents at room temperature and upon heating.[6]

Visualizing Structure-Property Relationships
The following diagrams illustrate the logical flow from monomer structure to polymer properties

and a typical experimental workflow.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/1422-0067/13/4/4860
https://www.mdpi.com/1422-0067/13/4/4860
https://www.researchgate.net/publication/257608879_Synthesis_and_properties_of_polyimides_based_on_isomeric_4_4'-methylenediphenoxyl_bis_phthalic_anhydrides_BPFDAs
https://www.mdpi.com/1422-0067/13/4/4860
https://www.researchgate.net/publication/257608879_Synthesis_and_properties_of_polyimides_based_on_isomeric_4_4'-methylenediphenoxyl_bis_phthalic_anhydrides_BPFDAs
https://www.researchgate.net/figure/Thermal-and-mechanical-properties-of-the-polyimide-films_tbl1_350068485
https://pmc.ncbi.nlm.nih.gov/articles/PMC9781430/
https://www.researchgate.net/publication/340881804_Thermoplastic_and_low_dielectric_constants_polyimides_based_on_BPADA-BAPP
https://www.mdpi.com/2073-4352/10/3/173
https://www.researchgate.net/figure/Solubility-of-the-prepared-polyimides-in-common-organic-solvents_tbl2_273130917
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BAPS Isomer Structure

Polyimide Properties

para-BAPS
(Linear, Rigid)

High Tg, Tdleads to

High Mechanical Strengthleads to

Low Solubility
leads to

meta-BAPS
(Bent, Flexible) Lower Tg, Tdleads to

Improved Solubility
leads to

Click to download full resolution via product page

Caption: Relationship between BAPS isomer structure and polyimide properties.
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Caption: Experimental workflow for polyimide synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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